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A Comparative Analysis of Nickel-Titanium and Copper-Based Shape Memory Alloys

Shape memory alloys (SMASs) are a class of smart materials that exhibit the unique ability to
return to a predetermined shape upon heating, a phenomenon known as the shape memory
effect. They can also display remarkable elasticity, termed superelasticity, allowing for the
recovery of large strains upon unloading. Among the various SMAs, Nickel-Titanium (Ni-Ti),
commercially known as Nitinol, and copper-based alloys, such as Copper-Aluminum-Nickel
(Cu-Al-Ni) and Copper-Zinc-Aluminum (Cu-Zn-Al), are the most prominent. This guide provides
an objective comparison of the performance of these two families of SMAs, supported by
experimental data, to assist researchers, scientists, and drug development professionals in
selecting the appropriate material for their applications.

Key Performance Characteristics

The choice between Ni-Ti and copper-based SMAs often depends on a trade-off between
performance, cost, and biocompatibility. Ni-Ti alloys are renowned for their superior shape
memory and superelastic properties, excellent corrosion resistance, and biocompatibility,
making them the material of choice for many medical and aerospace applications.[1][2][3]
Copper-based SMAs, on the other hand, are significantly less expensive and easier to
manufacture, offering a viable alternative for applications where the stringent performance and
biocompatibility of Ni-Ti are not critical.[1][2]

Quantitative Data Comparison

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15490343?utm_src=pdf-interest
https://dergipark.org.tr/tr/download/article-file/3396203
https://www.researchgate.net/publication/376612600_A_Review_on_Comparison_between_NiTi-Based_and_Cu-Based_Shape_Memory_Alloys
https://www.researchgate.net/publication/227985013_Tips_and_Tricks_for_Characterizing_Shape_Memory_Alloy_Wire_Part_1_-_Differential_Scanning_Calorimetry_Basic_Phenomena
https://dergipark.org.tr/tr/download/article-file/3396203
https://www.researchgate.net/publication/376612600_A_Review_on_Comparison_between_NiTi-Based_and_Cu-Based_Shape_Memory_Alloys
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15490343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

The following tables summarize the key quantitative properties of Ni-Ti and common copper-

based SMAs.

Table 1: General Properties

Property Ni-Ti (Nitinol) Cu-Al-Ni Cu-Zn-Al
Density ~6.45 g/cm3[4] ~7.1 g/cm?3 7.60-7.65 g/cm3[5]
Cost High Low Low[1][2]
Biocompatibility Excellent Poor Poor
Corrosion Resistance Excellent Moderate Poor

Table 2: Thermomechanical Properties
Property Ni-Ti (Nitinol) Cu-Al-Ni Cu-Zn-Al
Transformation

-20 t0 110 °C[4]
Temperature (Af)

Up to 200 °CJ6]

-100 to 100 °C[5]

Recoverable Strain Up to 8%[1][3][4][7] 4-5% ~5%[5]
Hysteresis
20-50 °C[4] 10-20 °C 10-20 °C
(Temperature)
Fatigue Life Good Fair to Poor Fair to Poor
Table 3: Mechanical Properties
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Property Ni-Ti (Nitinol) Cu-Al-Ni Cu-Zn-Al
Tensile Strength

_ 195-690 MPa[4] 500-800 MPa 400-600 MPa
(Austenite)
Young's Modulus

_ 75-83 GPa[4] 60-80 GPa 60-80 GPa
(Austenite)
Young's Modulus

28-40 GPa[4] 20-40 GPa 20-40 GPa

(Martensite)

Experimental Protocols

Accurate characterization of SMAs is crucial for their successful application. The following are
detailed methodologies for key experiments used to determine the properties listed above.

Differential Scanning Calorimetry (DSC) for
Transformation Temperatures

Objective: To determine the austenite start (As), austenite finish (Af), martensite start (Ms), and
martensite finish (Mf) transformation temperatures.

Methodology:

« A small, representative sample of the alloy (typically 5-10 mg) is hermetically sealed in an
aluminum pan.

o An empty, sealed aluminum pan is used as a reference.
o The sample and reference pans are placed in the DSC furnace.

e The furnace is cooled to a temperature well below the expected Mf (e.g., -100 °C) at a
controlled rate (e.g., 10 °C/min).

e The sample is then heated at the same controlled rate to a temperature well above the
expected Af (e.g., 150 °C).

e The heat flow to the sample is measured as a function of temperature.
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e The transformation temperatures are determined from the onset and peak of the
endothermic and exothermic peaks on the heating and cooling curves, respectively. The
procedure can have some uncertainty depending on the shape of the enthalpy peak and the
chosen baseline.[7]

Tensile Testing for Superelasticity and Mechanical
Properties

Objective: To determine the upper plateau stress, lower plateau stress, residual strain, tensile
strength, and elongation, in accordance with ASTM F2516.[8][9]

Methodology:
e Awire or dog-bone shaped specimen with a defined gauge length is prepared.

e The specimen is mounted in the grips of a universal testing machine equipped with an
extensometer. Testing is performed at a constant temperature above the alloy's Af.[10][11]

e The specimen is loaded at a constant strain rate (e.g., 1073 s71) to a predetermined strain
(typically 6-8%).[8][11]

e The load is then removed at the same rate until the stress returns to near zero.
e The stress-strain curve is recorded during the loading and unloading cycle.

e The upper plateau stress is determined from the stress at a specific strain during loading
(e.g., 3%), and the lower plateau stress is determined from the stress at a specific strain
during unloading (e.g., 2.5%).[8]

e Residual strain is the strain remaining after the load is fully removed.

e The specimen is then loaded until fracture to determine the ultimate tensile strength and
elongation.

Bend and Free Recovery (BFR) for Shape Memory Effect

Objective: To determine the active austenite finish temperature (Active Af), which is the
temperature at which the material fully recovers its original shape, in accordance with ASTM
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F2082.[8]

Methodology:

o A straight wire or strip of the SMA is cooled to a temperature below its Mf.

e The specimen is deformed around a mandrel to a specific strain.

e The deformed specimen is then heated in a controlled temperature bath or chamber.

e The change in the specimen’s shape (e.g., the angle of recovery) is measured as a function
of temperature.

e The Active Af is the temperature at which the specimen returns to its original, straight shape.

[8]

Visualizing the Fundamentals

To better understand the behavior of these alloys, the following diagrams illustrate the
underlying phase transformations and a typical experimental workflow.

Austenite (High Temperature Phase) Cooling / Stress Martensite (Low Temperature Phase)
Parent Phase, B2 Cubic Structure Heating Twinned and Detwinned, Monoclinic/Orthorhombic

Click to download full resolution via product page

Phase transformation mechanism in SMAs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.mdpi.com/2079-4991/13/18/2605
https://www.mdpi.com/2079-4991/13/18/2605
https://deepblue.lib.umich.edu/bitstream/handle/2027.42/73961/j.1747-1567.2008.00410.x.pdf;sequence=1
https://www.medicaldesignbriefs.com/component/content/article/23077-an-overview-of-nitinol-superelastic-and-shape-memory
https://www.medicaldesignbriefs.com/component/content/article/23077-an-overview-of-nitinol-superelastic-and-shape-memory
https://www.testresources.net/applications/tensile-testing-of-nitinol-wire
https://www.massdevice.com/how-perform-astm-f2516-tension-testing-nitinol/
https://www2.lbl.gov/ritchie/Library/PDF/Nitinol_MechMat.pdf
https://www.benchchem.com/product/b15490343#comparative-study-of-cu-ti-versus-ni-ti-shape-memory-alloys
https://www.benchchem.com/product/b15490343#comparative-study-of-cu-ti-versus-ni-ti-shape-memory-alloys
https://www.benchchem.com/product/b15490343#comparative-study-of-cu-ti-versus-ni-ti-shape-memory-alloys
https://www.benchchem.com/product/b15490343#comparative-study-of-cu-ti-versus-ni-ti-shape-memory-alloys
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15490343?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15490343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

